Cas no 896316-54-4 (N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide
• CAS No: 896316-54-4
• MF: C₁₄H₁₆N₂O₆S₂
• MW: 372.416641235352
• CID: 6607367
• PubChem ID: 22584646
• Update Time: 2025-07-21

N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide
• MFCD06734548
• AKOS001583568
• AKOS021729699
• SR-01000022973
• N'-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]-N-(2-hydroxyethyl)ethanediamide
• F2569-0573
• 896316-54-4
• N1-(2-(furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)-N2-(2-hydroxyethyl)oxalamide
• SR-01000022973-1

• Inchi： 1S/C14H16N2O6S2/c17-6-5-15-13(18)14(19)16-9-11(10-3-1-7-22-10)24(20,21)12-4-2-8-23-12/h1-4,7-8,11,17H,5-6,9H2,(H,15,18)(H,16,19)
• InChI Key： QANSQPBQYRIRJN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(C(C1=CC=CO1)CNC(C(NCCO)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 372.04497858g/mol
• Monoisotopic Mass: 372.04497858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide

N'-2-(Furan-2-yl)-2-(Thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No 896316-54-4, named N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing chemical behavior. Recent studies have highlighted its potential in drug development, material synthesis, and environmental remediation, making it a subject of intense research interest.

N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide is characterized by its complex structure, which includes a furan ring, a thiophene moiety, and a sulfonyl group. These functional groups endow the compound with unique electronic properties and reactivity. The furan ring, known for its aromaticity and electron-rich nature, plays a crucial role in stabilizing the molecule and facilitating various chemical reactions. Similarly, the thiophene moiety contributes to the molecule's ability to engage in π-π interactions, enhancing its compatibility with other organic compounds. The sulfonyl group further enhances the compound's versatility by introducing polar characteristics that can influence solubility and reactivity.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide. Using density functional theory (DFT), scientists have mapped out the molecule's frontier molecular orbitals, revealing insights into its redox behavior and potential for use in electrochemical applications. These findings have paved the way for innovative applications in battery technology and sensors.

In the realm of pharmacology, N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide has shown promise as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research into its cytotoxicity against cancer cell lines has revealed selective toxicity, making it a candidate for anticancer drug design.

The synthesis of N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl-N-(2-hydroxyethyl)ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. These advancements are particularly significant given the increasing demand for sustainable chemical processes in the pharmaceutical industry.

From a materials science perspective, N'-2-(furan-2-yl)-